Cas no 362-42-5 (2',3'-Isopropylidenecytidine)
2',3'-Isopropylidenecytidine is a protected nucleoside derivative where the 2' and 3' hydroxyl groups of cytidine are shielded by an isopropylidene moiety. This modification enhances stability, particularly in synthetic applications, by preventing unwanted side reactions involving the ribose hydroxyl groups. The compound is widely utilized in oligonucleotide synthesis, serving as a key intermediate for constructing modified RNA or DNA sequences. Its protective group is selectively removable under mild acidic conditions, allowing for further functionalization. The isopropylidene group also improves solubility in organic solvents, facilitating its use in non-aqueous reaction environments. This makes it a valuable reagent in medicinal chemistry and nucleic acid research.
2',3'-Isopropylidenecytidine structure
Product Name:2',3'-Isopropylidenecytidine
CAS No:362-42-5
MF:C12H17N3O5
MW:283.280483007431
MDL:MFCD26744185
CID:321767
PubChem ID:13831290
Update Time:2025-06-07
2',3'-Isopropylidenecytidine Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,2',3'-O-(1-methylethylidene)-
- 2',3'-isopropylidenecytidine
- 2',3'-O-ISOPROPYLIDENECYTIDINE
- 4-amino-1-[6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidin-2-one
- 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-4-amino-1,2-dihydropyrimidin-2-one
- BS-28045
- 362-42-5
- 2',3'-O-isopropylidene cytidine
- SCHEMBL9467302
- s12238
- CS-0312343
- 4-Amino-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidin-2(1H)-one
- 2',3'-O-(1-Methylethylidene)cytidine
- 2',3'-O-Isopropylidenecytidine; 2',3'-O-(1-Methylethylidene)cytidine; Furo[3,4-d]-1,3-dioxole Cytidine Derivative; NSC 520039
- 2',3'-Isopropylidenecytidine
-
- MDL： MFCD26744185
- Inchi： 1S/C12H17N3O5/c1-12(2)19-8-6(5-16)18-10(9(8)20-12)15-4-3-7(13)14-11(15)17/h3-4,6,8-10,16H,5H2,1-2H3,(H2,13,14,17)/t6-,8-,9-,10-/m1/s1
- InChI Key： UBGDNZQSYVIVHU-PEBGCTIMSA-N
- SMILES： O1C(C)(C)O[C@H]2[C@H](N3C(N=C(C=C3)N)=O)O[C@H](CO)[C@@H]12
Computed Properties
- Exact Mass: 283.11691
- Monoisotopic Mass: 283.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 238-240 ºC (methanol )
- Solubility: Slightly soluble (2.8 g/l) (25 º C)
- PSA: 106.61
2',3'-Isopropylidenecytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O889108-5g |
2',3'-O-Isopropylidenecytidine |
362-42-5 | 95% | 5g |
539.10 | 2021-05-17 | |
| TRC | I918240-250mg |
2',3'-Isopropylidenecytidine |
362-42-5 | 250mg |
$ 58.00 | 2023-09-07 | ||
| TRC | I918240-1g |
2',3'-Isopropylidenecytidine |
362-42-5 | 1g |
$ 75.00 | 2023-09-07 | ||
| TRC | I918240-5g |
2',3'-Isopropylidenecytidine |
362-42-5 | 5g |
$ 190.00 | 2023-09-07 | ||
| TRC | I918240-10g |
2',3'-Isopropylidenecytidine |
362-42-5 | 10g |
$339.00 | 2023-05-18 | ||
| TRC | I918240-25g |
2',3'-Isopropylidenecytidine |
362-42-5 | 25g |
$775.00 | 2023-05-18 | ||
| Chemenu | CM361689-5g |
2',3'-O-Isopropylidenecytidine |
362-42-5 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM361689-25g |
2',3'-O-Isopropylidenecytidine |
362-42-5 | 95%+ | 25g |
$*** | 2023-03-29 | |
| Chemenu | CM361689-100g |
2',3'-O-Isopropylidenecytidine |
362-42-5 | 95%+ | 100g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | Y1243314-5g |
2',3'-O-isopropylidene cytidine |
362-42-5 | 98% | 5g |
$155 | 2024-06-06 |
2',3'-Isopropylidenecytidine Suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
(CAS:362-42-5)O2',O3'-isopropylidene-cytidine
Order Number:PR038
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:47
Price ($):discuss personally
Email:Minch@pinrchem.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:362-42-5)2',3'-Isopropylidenecytidine
Order Number:A1157171
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:37
Price ($):402.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier
(CAS:362-42-5)2',3'-O-Isopropylidenecytidine
Order Number:NC12332
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:06
Price ($):Price inquiry
Email:sales@newcanbio.com
2',3'-Isopropylidenecytidine Related Literature
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Dominik Walczak,Artur Sikorski,Daria Grzywacz,Andrzej Nowacki,Beata Liberek RSC Adv. 2022 12 29223
-
Louis P. Conway,Richard J. Delley,Jonathan Neville,Gemma R. Freeman,Hannah J. Maple,Vincent Chan,Alexander J. Hall,David R. W. Hodgson RSC Adv. 2014 4 38663
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Phillip T. Lowe,David O’Hagan Chem. Soc. Rev. 2023 52 248
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4. Syntheses of the two epimeric 5′-methylcytidines, their 5′-phosphates and [5-3H]-5′-pyrophosphates, and the two 5′-methyldeoxycytidines. A novel cystosine anhydro-nucleoside with two oxygen bridges between the base and the sugarSerge David,Gérard de Sennyey J. Chem. Soc. Perkin Trans. 1 1982 385
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